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Compound of Interest

Compound Name: UCB-6876

Cat. No.: B1682057 Get Quote

Essential Safety and Handling Guide for UCB-
6876
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical, immediate safety and logistical information for the handling and

disposal of UCB-6876, a TNFα inhibitor. The following procedures are designed to ensure a

safe laboratory environment and proper management of this chemical compound.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling UCB-
6876 in solid form and when in solution. Adherence to these guidelines is mandatory to

minimize exposure and ensure personal safety.
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Operation Eye Protection Hand Protection
Respiratory

Protection
Body Protection

Handling

Solid/Powder

Chemical safety

goggles or face

shield

Chemical-

resistant gloves

(Butyl rubber

recommended)

NIOSH-approved

respirator for

dusts

Lab coat or

chemical-

resistant apron

Preparing

Solutions

Chemical safety

goggles

Chemical-

resistant gloves

(Butyl rubber

recommended,

especially for

DMSO solutions)

Use in a certified

chemical fume

hood

Lab coat

Administering to

Cultures/Animals

Chemical safety

goggles

Chemical-

resistant gloves

(Butyl rubber

recommended)

Not required if

performed in a

fume hood or

biological safety

cabinet

Lab coat

Spill Cleanup

Chemical safety

goggles and face

shield

Heavy-duty

chemical-

resistant gloves

NIOSH-approved

respirator with

appropriate

cartridges

Chemical-

resistant suit or

coveralls

Waste Disposal
Chemical safety

goggles

Chemical-

resistant gloves

(Butyl rubber

recommended)

Not required if

handling sealed

containers

Lab coat

Experimental Protocols: Safe Handling and Disposal
Due to the absence of a specific Safety Data Sheet (SDS) for UCB-6876, the following

protocols are based on the SDS for the structurally similar compound 1H-Benzimidazole-2-

methanol and general best practices for handling potent small molecule inhibitors. UCB-6876 is

classified as a potential irritant and may be harmful if ingested, inhaled, or absorbed through

the skin.
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Handling UCB-6876 Powder
Preparation: Before handling, ensure that a certified chemical fume hood is operational.

Have all necessary PPE, weighing materials, and solvents readily available.

Weighing: Conduct all weighing operations within the chemical fume hood. Use a dedicated,

clean spatula and weighing paper.

Containment: Keep the primary container of UCB-6876 tightly sealed when not in use.

Cleaning: After weighing, carefully wipe down the balance and surrounding surfaces with a

damp cloth to remove any residual powder. Dispose of the cloth as chemical waste.

Preparing UCB-6876 Solutions
Solvent Selection: UCB-6876 is often dissolved in Dimethyl Sulfoxide (DMSO). Be aware

that DMSO can facilitate the absorption of other chemicals through the skin.

Dissolving: In a chemical fume hood, add the solvent to the pre-weighed UCB-6876 powder

in a suitable container. Cap and vortex or sonicate until fully dissolved.

Labeling: Clearly label the solution with the compound name, concentration, solvent, date,

and appropriate hazard symbols.

Storage: Store solutions at the recommended temperature, typically -20°C or -80°C, in tightly

sealed containers.

Disposal Plan
Solid Waste: All solid waste contaminated with UCB-6876, including weighing papers, pipette

tips, and contaminated PPE, must be collected in a dedicated, sealed, and clearly labeled

hazardous waste container.

Liquid Waste: Collect all liquid waste containing UCB-6876, including unused solutions and

contaminated solvents, in a sealed and labeled hazardous waste container. Do not pour

down the drain.
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Sharps: Needles and other sharps used for administration must be disposed of in a

designated sharps container for chemical waste.

Decontamination: Decontaminate all glassware and equipment that has come into contact

with UCB-6876. Wash with an appropriate solvent (e.g., ethanol), followed by soap and

water. Collect the initial solvent rinse as hazardous waste.

Waste Pickup: Arrange for the disposal of all hazardous waste through your institution's

environmental health and safety office.

Visual Workflow for Safe Handling and Disposal
The following diagram outlines the logical steps for the safe handling and disposal of UCB-
6876.
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UCB-6876 Safe Handling and Disposal Workflow

Preparation
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Caption: Workflow for safe handling and disposal of UCB-6876.
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To cite this document: BenchChem. [Personal protective equipment for handling UCB-6876].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1682057#personal-protective-equipment-for-
handling-ucb-6876]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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